(1R)-1-(3-Bromophenyl)-2-fluoroethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1R)-1-(3-Bromophenyl)-2-fluoroethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields of study. This compound is also known as (R)-3-bromo-1-fluoro-2-hydroxyphenylethanol and has a molecular formula of C8H8BrFO2.
Scientific Research Applications
Molecular Structure and Quantum Chemical Analysis
Research on related bromophenyl and fluorophenyl compounds, such as the chalcone derivative (E)-3-(4-bromophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, has involved detailed structural characterization and quantum chemical analysis. The structural properties were determined using nuclear magnetic resonance (NMR), UV-Vis spectroscopy, and X-ray diffraction methods. Quantum chemical investigations, including density functional theory (DFT) and time-dependent DFT (TD-DFT), were employed to understand the geometrical parameters, electronic properties, and HOMO-LUMO energy gap, providing insights into the molecular structure and spectral properties of these compounds (Zaini et al., 2018).
Kinetic Resolution of Secondary Alcohols
Another study presented the development of a nanohybrid material used for the kinetic resolution of secondary alcohols, including rac-1-(3-bromophenyl)-1-ethanol. The research demonstrated the material's efficacy in selectively producing enantiomerically pure chiral drugs and other bioactive substances, highlighting its potential in heterogeneous catalysis (Galvão et al., 2018).
Crystal Structure and Hirshfeld Surface Analysis
The crystal structure and Hirshfeld surface analysis of compounds like (2E)-1-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-en-1-one have been studied to understand intermolecular interactions. Such research sheds light on the molecular packing and interaction patterns, which are crucial for designing materials with specific properties (Atioğlu et al., 2019).
NIR Electrochemical Fluorescence Switching
Investigations into polymethine dyes have led to the development of reversible electrochemical fluorescence switching in the near-infrared (NIR) region. This research opens up new possibilities for NIR fluorescence applications in various fields, including bioimaging and optoelectronics (Seo et al., 2014).
Design-Specific Mechanistic Regulation of Sensing Phenomena
The design and mechanistic study of Schiff bases for fluorogenic detection of Al3+ ions highlight the influence of minor structural variations on the sensing mechanism. This research contributes to the field of optical sensors, demonstrating the potential for developing highly sensitive and selective sensors for metal ions (Shweta et al., 2016).
properties
IUPAC Name |
(1R)-1-(3-bromophenyl)-2-fluoroethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrFO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5H2/t8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSBQSNZQLODXPJ-QMMMGPOBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(CF)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)[C@H](CF)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrFO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R)-1-(3-Bromophenyl)-2-fluoroethanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.